Cas no 3682-79-9 (2-(4-Bromo-phenyl)-2H-benzotriazole)
3682-79-9 structure
Product Name:2-(4-Bromo-phenyl)-2H-benzotriazole
CAS No:3682-79-9
MF:C12H8BrN3
MW:274.116021156311
CID:4713590
Update Time:2023-08-16
2-(4-Bromo-phenyl)-2H-benzotriazole Chemical and Physical Properties
Names and Identifiers
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- 2-(4-bromo-phenyl)-2H-benzotriazole
- 2-(4-Bromo-phenyl)-2H-benzotriazole
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- Inchi: 1S/C12H8BrN3/c13-9-5-7-10(8-6-9)16-14-11-3-1-2-4-12(11)15-16/h1-8H
- InChI Key: ZYMYFVCUEKJGCL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1N=C2C=CC=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 4
- Topological Polar Surface Area: 30.7
2-(4-Bromo-phenyl)-2H-benzotriazole Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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